Cas no 214976-36-0 (3-chloro-5-methoxypyridine-4-carboxylic acid)

• Product name: 3-chloro-5-methoxypyridine-4-carboxylic acid
• CAS No: 214976-36-0
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD18256978
• CID: 1024061
• PubChem ID: 10487843

3-chloro-5-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxyisonicotinic acid
• 3-chloro-5-methoxy-4-Pyridinecarboxylic acid
• 3-chloro-5-methoxypyridine-4-carboxylic acid
• SCHEMBL5201967
• MFCD18256978
• DTXSID00440700
• AKOS016004283
• 3-Chloro-5-methoxyisonicotinicacid
• 214976-36-0
• DS-3751
• DB-357000

• MDL： MFCD18256978
• Inchi： InChI=1S/C7H6ClNO3/c1-12-5-3-9-2-4(8)6(5)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： PAUHOSGGUVTDAE-UHFFFAOYSA-N
• SMILES： COC1=CN=CC(Cl)=C1C(O)=O

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.44180

3-chloro-5-methoxypyridine-4-carboxylic acid Security Information

3-chloro-5-methoxypyridine-4-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-chloro-5-methoxypyridine-4-carboxylic acid

3-Chloro-5-methoxypyridine-4-carboxylic acid (CAS No. 214976-36-0): A Versatile Intermediate in Pharmaceutical and Agrochemical Applications

3-Chloro-5-methoxypyridine-4-carboxylic acid (CAS 214976-36-0) is a high-value heterocyclic compound widely recognized for its role as a key intermediate in synthetic chemistry. With the molecular formula C₇H₆ClNO₃, this pyridine derivative combines a chloro-substituted aromatic ring with a carboxylic acid functional group, making it a versatile building block for drug discovery and agrochemical development. Its unique structure enables applications in cross-coupling reactions, amide bond formation, and metal-catalyzed transformations, aligning with current trends in sustainable synthetic methodologies.

Recent advancements in AI-driven drug discovery have increased demand for specialized intermediates like 3-chloro-5-methoxypyridine-4-carboxylic acid. Computational chemistry platforms frequently incorporate such fragments for fragment-based drug design (FBDD), particularly in targeting kinase inhibitors and GPCR modulators. The compound's methoxy group enhances solubility parameters critical for bioavailability optimization, while the chloro substituent provides an anchor point for further derivatization – a feature highlighted in recent MedChem publications.

In agrochemical applications, this pyridine carboxylic acid derivative serves as a precursor for novel crop protection agents. Its structural motifs appear in patent filings for systemic acquired resistance (SAR) inducers, reflecting growing industry focus on sustainable pest management. The 5-position methoxy group demonstrates particular utility in modulating compound lipophilicity, a key parameter addressed in modern QSAR modeling studies for pesticide development.

The synthesis of CAS 214976-36-0 typically involves regioselective chlorination of methoxypyridine precursors followed by controlled oxidation – processes now being optimized through continuous flow chemistry approaches. Analytical characterization by HPLC-MS and multidimensional NMR confirms the high purity (>98%) required for pharmaceutical applications. Storage recommendations emphasize protection from moisture due to the carboxylic acid moiety's hygroscopic nature, with stability data supporting long-term use under inert atmospheres.

Environmental and regulatory aspects of 3-chloro-5-methoxypyridine-4-carboxylic acid production have gained attention following green chemistry initiatives. Life cycle assessments compare traditional synthesis routes with emerging biocatalytic methods, while REACH compliance documentation addresses occupational exposure limits. These developments respond to increasing searches for "sustainable heterocyclic synthesis" and "eco-friendly pharmaceutical intermediates" across scientific databases.

Market analysts note expanding applications in PET radiopharmaceuticals, where the compound's structure facilitates fluorine-18 labeling for diagnostic imaging. This aligns with booming interest in "theranostic compounds" and "precision medicine" – search terms showing 300% growth in PubMed queries since 2020. Technical bulletins increasingly highlight the material's utility in click chemistry applications and protecting group strategies for complex molecule assembly.

Quality control protocols for 214976-36-0 now incorporate QbD (Quality by Design) principles, with particular attention to genotoxic impurity control. Recent pharmacopeia updates include validated HPLC-UV methods for residual solvent analysis, reflecting industry responses to "ICH Q3D elemental impurities" regulatory requirements. These developments address frequent queries about "pharma intermediate specifications" in regulatory forums.

Future research directions may explore the compound's potential in covalent inhibitor design, leveraging its electrophilic chloro group for targeted protein modification. Preliminary studies suggest utility in proteolysis targeting chimeras (PROTACs), a hot topic generating over 5,000 annual publications. Such applications position 3-chloro-5-methoxypyridine-4-carboxylic acid at the intersection of cutting-edge chemical biology and traditional medicinal chemistry innovation.